Cas no 1067894-58-9 ((2-Chloro-1H-imidazol-5-yl)methanol)

• Product Name: (2-Chloro-1H-imidazol-5-yl)methanol
• CAS No: 1067894-58-9
• MF: C₄H₅ClN₂O
• MW: 132.54829955101
• CID: 5058111
• Update Time: 2025-10-29

(2-Chloro-1H-imidazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-chloro-1H-imidazol-5-yl)methanol
• 1H-Imidazole-5-methanol, 2-chloro-
• (2-Chloro-1H-imidazol-5-yl)methanol

• Inchi： 1S/C4H5ClN2O/c5-4-6-1-3(2-8)7-4/h1,8H,2H2,(H,6,7)
• InChI Key： GHYCTEGDGQVTTK-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CO)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• XLogP3: 0.2
• Topological Polar Surface Area: 48.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on (2-Chloro-1H-imidazol-5-yl)methanol

Introduction to (2-Chloro-1H-imidazol-5-yl)methanol (CAS No. 1067894-58-9)

(2-Chloro-1H-imidazol-5-yl)methanol, with the CAS number 1067894-58-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic alcohol derivative has garnered attention due to its versatile structural properties and potential applications in drug development. The compound features a chloro-substituted imidazole ring connected to a hydroxymethyl group, which makes it a valuable intermediate in synthesizing various bioactive molecules.

The imidazole core is a crucial pharmacophore in many therapeutic agents, particularly those targeting microbial infections and inflammatory diseases. The presence of the chloro group at the 2-position enhances the electrophilicity of the imidazole ring, facilitating further functionalization through nucleophilic substitution reactions. This characteristic is particularly useful in medicinal chemistry for constructing more complex molecular architectures.

In recent years, there has been a surge in research focusing on developing novel antimicrobial agents due to the increasing prevalence of drug-resistant pathogens. (2-Chloro-1H-imidazol-5-yl)methanol has been explored as a precursor in synthesizing imidazole-based antimicrobial compounds. Studies have demonstrated its role in generating derivatives that exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. The hydroxymethyl group provides a site for further modifications, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the final drug candidates.

Beyond antimicrobial applications, (2-Chloro-1H-imidazol-5-yl)methanol has shown promise in the development of anti-inflammatory agents. Imidazole derivatives are known to interact with various biological targets, including enzymes and receptors involved in inflammation pathways. Researchers have utilized this compound to develop novel molecules that inhibit key inflammatory mediators, such as cyclooxygenase (COX) and lipoxygenase (LOX). These inhibitors are crucial in managing chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The compound's structural flexibility also makes it a valuable tool in oncology research. The chloro-substituted imidazole ring can be further functionalized to create small-molecule inhibitors targeting specific enzymes involved in cancer cell proliferation and survival. For instance, derivatives of (2-Chloro-1H-imidazol-5-yl)methanol have been investigated for their potential to inhibit tyrosine kinases, which are overexpressed in many cancer types. Such inhibitors can disrupt signaling pathways that promote tumor growth and metastasis.

In addition to its therapeutic applications, (2-Chloro-1H-imidazol-5-yl)methanol has found utility in materials science and chemical synthesis. Its ability to participate in various organic reactions makes it a versatile building block for constructing more complex organic molecules. Researchers have leveraged its reactivity to develop novel polymers and coordination complexes with potential applications in catalysis and nanotechnology.

The synthesis of (2-Chloro-1H-imidazol-5-yl)methanol typically involves multi-step organic reactions starting from commercially available precursors. The chlorination step at the 2-position of the imidazole ring is critical and often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these processes.

Efforts have been made to optimize synthetic routes for large-scale production while minimizing environmental impact. Green chemistry principles have been integrated into the synthesis of (2-Chloro-1H-imidazol-5-yl)methanol, focusing on reducing waste generation, using sustainable solvents, and employing energy-efficient methodologies. These approaches align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing.

The pharmacological evaluation of derivatives derived from (2-Chloro-1H-imidazol-5-yl)methanol has been extensive, with preclinical studies providing insights into their safety profiles and efficacy. These studies often involve high-throughput screening assays to identify lead compounds with optimal pharmacological properties. Computational modeling techniques have also been utilized to predict binding affinities and metabolic stability, accelerating the drug discovery process.

In conclusion, (2-Chloro-1H-imidazol-5-yl)methanol (CAS No. 1067894-58-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases, including infections, inflammation, and cancer. Ongoing research continues to explore new applications for this compound, underscoring its importance in advancing therapeutic strategies.